4-[4-(benzyloxy)-3-methoxybenzyl]morpholine

• IUPAC Name: 4-[(3-methoxy-4-phenylmethoxyphenyl)methyl]morpholine
• InChI: InChI=1S/C19H23NO3/c1-21-19-13-17(14-20-9-11-22-12-10-20)7-8-18(19)23-15-16-5-3-2-4-6-16/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: MHPLSZZBNYMODI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCOCC2)OCC3=CC=CC=C3
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

4-[4-(benzyloxy)-3-methoxybenzyl]morpholine, also known as BnBMM, is a chemical compound that belongs to the class of morpholine derivatives. It is a potent and selective antagonist of the dopamine D3 receptor, which has been implicated in several psychiatric disorders, including addiction, schizophrenia, and depression. In recent years, BnBMM has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

4-[4-(benzyloxy)-3-methoxybenzyl]morpholine exerts its pharmacological effects by selectively blocking the dopamine D3 receptor. This receptor is predominantly expressed in the mesolimbic system, which is involved in the regulation of reward and motivation. By blocking the D3 receptor, 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine reduces the reinforcing effects of drugs of abuse and may reduce the risk of addiction.
Biochemical and Physiological Effects:
4-[4-(benzyloxy)-3-methoxybenzyl]morpholine has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of dopamine in the nucleus accumbens, a key brain region involved in reward and motivation. 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine also reduces the expression of the immediate early gene c-fos in the striatum, a brain region involved in the regulation of motor behavior and reward.

Advantages and Limitations for Lab Experiments

4-[4-(benzyloxy)-3-methoxybenzyl]morpholine has several advantages and limitations for lab experiments. It is a potent and selective antagonist of the dopamine D3 receptor, which makes it an ideal tool for studying the role of this receptor in various physiological and pathological conditions. However, 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine has limited solubility in water, which may limit its use in certain experiments. Additionally, 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several future directions for research on 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine. One potential direction is the development of more potent and selective D3 receptor antagonists. Another direction is the investigation of the potential therapeutic applications of 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine in other psychiatric disorders, such as depression and anxiety. Additionally, future research may focus on the development of more efficient synthesis methods for 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine, which may improve its availability and reduce its cost.
In conclusion, 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine is a promising chemical compound with potential therapeutic applications in various psychiatric disorders. Its selective antagonism of the dopamine D3 receptor makes it an ideal tool for studying the role of this receptor in various physiological and pathological conditions. Further research is needed to fully understand the potential of 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine and to develop more potent and selective D3 receptor antagonists.

Synthesis Methods

The synthesis of 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine involves several steps, including the reaction of 4-(benzyloxy)-3-methoxybenzaldehyde with morpholine in the presence of a catalyst, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-[4-(benzyloxy)-3-methoxybenzyl]morpholine has been extensively studied for its potential therapeutic applications in various psychiatric disorders. It has been shown to be a potent and selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward, motivation, and addiction. 4-[4-(benzyloxy)-3-methoxybenzyl]morpholine has been shown to reduce drug-seeking behavior in animal models of addiction and may have potential as a treatment for addiction disorders.